1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid

• Molecular Formula: C13H13ClFNO3
• Molecular Weight: 285.7 g/mol
• IUPAC Name: 1-(2-chloro-6-fluorobenzoyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H13ClFNO3/c14-9-2-1-3-10(15)11(9)12(17)16-6-4-8(5-7-16)13(18)19/h1-3,8H,4-7H2,(H,18,19)
• InChI Key: ZTTOINVWNMXBLV-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)O)C(=O)C2=C(C=CC=C2Cl)F

Description

1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid (CFBP) is a synthetic compound used in scientific research for its potential therapeutic properties. It belongs to the class of benzoylpiperidine carboxylic acids and is a derivative of the drug gabapentin. CFBP is known for its ability to bind to the α2δ subunit of voltage-gated calcium channels, which is involved in the regulation of neurotransmitter release.

Mechanism of Action

1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid binds to the α2δ subunit of voltage-gated calcium channels, which results in the modulation of neurotransmitter release. This leads to the reduction of neuronal excitability and the inhibition of pain signaling pathways.
Biochemical and Physiological Effects:
1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid has been shown to reduce pain sensitivity in animal models of neuropathic pain. It also has anxiolytic and antidepressant-like effects in preclinical studies. 1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid has been found to be well-tolerated and safe in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid in lab experiments is its high potency and selectivity for the α2δ subunit of voltage-gated calcium channels. However, its limited solubility in aqueous solutions can make it challenging to administer in certain experiments.

Future Directions

Future research on 1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid should focus on its potential therapeutic applications in various neurological and psychiatric disorders. It would be interesting to investigate its effects on other neurotransmitter systems and to explore its potential as a novel treatment for drug addiction and withdrawal. Further studies are also needed to optimize its pharmacokinetic properties and to develop more efficient synthesis methods.
Conclusion:
In conclusion, 1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid is a synthetic compound with potential therapeutic properties in various neurological and psychiatric disorders. Its mechanism of action involves the modulation of neurotransmitter release through the binding to the α2δ subunit of voltage-gated calcium channels. Despite its limited solubility in aqueous solutions, 1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid has shown promising results in preclinical studies and is currently being evaluated in clinical trials. Future research should focus on its potential therapeutic applications and optimization of its pharmacokinetic properties.

Synthesis Methods

The synthesis of 1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid involves the reaction of 2-chloro-6-fluorobenzoyl chloride with piperidine-4-carboxylic acid in the presence of a base catalyst. The resulting product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

1-(2-Chloro-6-fluorobenzoyl)-4-piperidinecarboxylic acid has been extensively studied for its potential therapeutic properties in various neurological and psychiatric disorders such as neuropathic pain, anxiety, and depression. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.